Cas no 28819-38-7 (5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol
• CAS No: 28819-38-7
• MF: C₇H₅N₃S₂
• MW: 195.264697790146
• MDL: MFCD03789156
• CID: 239974
• PubChem ID: 5297207
• Update Time: 2025-06-13

5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione,5-(3-pyridinyl)-
• 5-PYRIDIN-3-YL-1,3,4-THIADIAZOLE-2-THIOL
• 5-pyridin-3-yl-3H-1,3,4-thiadiazole-2-thione
• 2-(3-pyridine)-1H-1,3,4-thiadiazole-5-thioketone
• 2-(3-Pyridyl)-1,3,4-thiadiazolin-5-thion
• 5-(3-Pyridinyl)-1,3,4-Thiadiazole-2(3H)-Thione
• 5-(3-pyridyl)-1,3,4-thiadiazole-2-thiol
• 5-(pyridin-3'-yl)-1,3,4-thiadiazole-2(3H)-thione
• 5-[3]Pyridyl-3H-[1,3,4]thiadiazol-2-thion
• 5-[3]pyridyl-3H-[1,3,4]thiadiazole-2-thione
• 5-pyridin-3-yl-3H-[1,3,4]thiadiazole-2-thione
• SCHEMBL9528886
• MFCD03789156
• LS-04545
• AKOS005174296
• FT-0695673
• DTXSID20415399
• 5-pyridin-3-yl-3H-1, 3, 4-thiadiazole-2-thione
• SCHEMBL970073
• 1,3,4-Thiadiazole-2(3H)-thione, 5-(3-pyridinyl)-
• 28819-38-7
• 5-(Pyridin-3-yl)-1,3,4-thiadiazole-2(3H)-thione
• CS-0328123
• (E)-2-PHENYLETHYLENESULFONAMIDE
• 5-(pyridin-3-yl)-1,3,4-thiadiazole-2-thiol
• 5-(3-PYRIDYL)-1,3,4-THIADIAZOL-2-YLHYDROSULFIDE
• 5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol

• MDL： MFCD03789156
• Inchi： 1S/C7H5N3S2/c11-7-10-9-6(12-7)5-2-1-3-8-4-5/h1-4H,(H,10,11)
• InChI Key： JKGZFPMDTJXQEC-UHFFFAOYSA-N
• SMILES： S1C(NN=C1C1C=NC=CC=1)=S

Computed Properties

• Exact Mass: 194.99200
• Monoisotopic Mass: 194.99248952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 105.71000
• LogP: 1.88880

5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol Security Information

• HazardClass：IRRITANT

Additional information on 5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol

Research Brief on 5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol (CAS: 28819-38-7) in Chemical Biology and Pharmaceutical Applications

5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol (CAS: 28819-38-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile pharmacological properties. This compound, featuring a pyridine ring fused with a 1,3,4-thiadiazole-2-thiol moiety, has been explored for its potential in drug discovery, particularly as a scaffold for developing novel therapeutic agents. Recent studies have highlighted its role in antimicrobial, anticancer, and anti-inflammatory applications, making it a promising candidate for further investigation.

One of the key areas of research involving 5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol is its antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the thiol group plays a critical role in disrupting bacterial cell wall synthesis, offering a potential mechanism of action. These findings suggest that derivatives of this compound could be developed into next-generation antibiotics to address the growing issue of antimicrobial resistance.

In the realm of oncology, 5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol has shown promise as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The study employed molecular docking simulations to identify potential interactions with key oncogenic targets, such as EGFR and PI3K. These insights could pave the way for the development of targeted therapies with reduced side effects compared to conventional chemotherapy.

Another noteworthy application of this compound lies in its anti-inflammatory properties. A recent preprint on ChemRxiv reported that 5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol modulates the NF-κB signaling pathway, a critical regulator of inflammatory responses. The study utilized in vitro and in vivo models to demonstrate its potential in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the compound's multifaceted therapeutic potential.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol. Current research efforts are focused on structural modifications to enhance bioavailability and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Pyridin-3-yl-1,3,4-thiadiazole-2-thiol (CAS: 28819-38-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological activities, coupled with ongoing advancements in drug design, position it as a valuable scaffold for developing novel therapeutics. Future studies should prioritize mechanistic investigations and preclinical evaluations to fully realize its therapeutic potential.